Cas no 2227642-17-1 (rac-(1R,2S)-2-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropan-1-amine
• CAS No: 2227642-17-1
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 6195980
• PubChem ID: 165853107
• Update Time: 2025-10-29

rac-(1R,2S)-2-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropan-1-amine
• 2227642-17-1
• EN300-1784591

• Inchi： 1S/C11H13N3/c1-14-6-13-10-4-7(2-3-11(10)14)8-5-9(8)12/h2-4,6,8-9H,5,12H2,1H3/t8-,9+/m0/s1
• InChI Key： JGYZEQPRDCNQAZ-DTWKUNHWSA-N
• SMILES： N[C@@H]1C[C@H]1C1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,2S)-2-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropan-1-amine

Racemic (1R,2S)-2-(1-Methyl-1H-1,3-Benzodiazol-5-Yl)cyclopropan-1-Amine: A Comprehensive Overview

The compound with CAS number 2227642-17-1, commonly referred to as rac-(1R,2S)-2-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropan-1-amine, is a fascinating molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of cyclopropylamines, which are known for their unique structural properties and biological activities. The molecule combines a cyclopropane ring with a benzodiazole moiety, making it a versatile candidate for various pharmacological applications.

Recent studies have highlighted the importance of cyclopropylamines in drug discovery, particularly due to their ability to modulate protein-protein interactions (PPIs). The benzodiazole ring in this compound contributes to its aromaticity and stability, while the cyclopropane ring introduces strain that can enhance binding affinity to target proteins. This combination makes the compound an attractive lead for developing inhibitors of enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.

One of the most promising aspects of this compound is its stereochemistry. The racemic mixture (denoted by "rac") indicates that it contains equal amounts of both enantiomers. However, stereochemistry plays a critical role in pharmacokinetics and efficacy. Researchers have been exploring the potential of isolating individual enantiomers to optimize pharmacodynamic properties. For instance, studies have shown that the (1R,2S) enantiomer exhibits superior binding affinity compared to its counterpart due to its spatial arrangement.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the benzodiazole ring through condensation reactions and the construction of the cyclopropane ring via [3+0] cycloaddition or other strain-inducing methods. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce enantiomerically enriched samples, which are crucial for preclinical studies.

In terms of biological activity, this compound has shown remarkable potential as a kinase inhibitor. Kinases are enzymes that play pivotal roles in cell signaling pathways, making them attractive targets for therapeutic intervention. The benzodiazole moiety provides a rigid platform for hydrogen bonding interactions with kinase active sites, while the cyclopropane ring introduces steric hindrance that enhances selectivity. Preclinical studies have demonstrated that this compound inhibits key kinases such as Aurora kinases and Src family kinases, which are implicated in cancer progression.

Beyond its enzymatic activity, this compound has also been investigated for its ability to modulate ion channels. Ion channels are membrane proteins that regulate ion flux across cellular membranes and are involved in various physiological processes. The unique structure of this compound allows it to interact with voltage-gated sodium channels (Nav), which are targets for treating epilepsy and chronic pain conditions. Early-stage experiments suggest that it exhibits potent inhibitory activity against Nav channels without causing significant off-target effects.

Another area of interest is the exploration of this compound's role in neurodegenerative diseases such as Alzheimer's disease (AD). AD is characterized by amyloid-beta plaques and tau protein tangles, which disrupt neuronal communication. This compound has been tested for its ability to inhibit amyloid-beta aggregation and reduce neurotoxicity. While initial results are promising, further studies are required to establish its efficacy in vivo.

From a structural standpoint, the molecule's cyclopropane ring introduces unique electronic and steric properties that influence its pharmacokinetic profile. The small size of the cyclopropane ring allows for rapid absorption and distribution across biological membranes. However, this same property can also lead to rapid metabolism and clearance from the body, necessitating careful dosing regimens.

Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and its target proteins at an atomic level. Molecular docking studies have revealed key residues within kinase active sites that are critical for binding affinity. These insights have guided iterative rounds of medicinal chemistry optimization, leading to analogs with improved potency and selectivity.

In conclusion, rac-(1R,2S)-2-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropan-1-amine represents a compelling lead molecule with diverse therapeutic applications. Its unique structure combines aromatic stability with strained cyclopropane rings, offering opportunities for modulation across multiple biological targets. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug discovery efforts aimed at addressing unmet medical needs.